Cas no 183902-42-3 (N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline)
183902-42-3 structure
Product Name:N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
CAS No:183902-42-3
MF:C16H21N
MW:227.34464430809
CID:2783928
PubChem ID:71349478
Update Time:2025-04-21
N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline Chemical and Physical Properties
Names and Identifiers
-
- N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
- 183902-42-3
- DTXSID30775330
-
- Inchi: 1S/C16H21N/c1-12(2)14-10-9-13(3)16(11-14)17-15-7-5-4-6-8-15/h4-9,14,16-17H,1,10-11H2,2-3H3
- InChI Key: OOAMQOGCOHOCOX-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1C(C)=CCC(C(=C)C)C1
Computed Properties
- Exact Mass: 227.167399674Da
- Monoisotopic Mass: 227.167399674Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12Ų
N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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